Cas no 1805564-53-7 (2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde)

• Product Name: 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde
• CAS No: 1805564-53-7
• MF: C₉H₃F₇O
• MW: 260.108347177505
• CID: 4964051
• Update Time: 2025-05-21

2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde

• Inchi： 1S/C9H3F7O/c10-7-2-5(8(11,12)13)4(3-17)1-6(7)9(14,15)16/h1-3H
• InChI Key： GSKJXEUMUNVBHM-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(C=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 260.00721185 g/mol
• Monoisotopic Mass: 260.00721185 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 260.11

Additional information on 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde (CAS No. 1805564-53-7)

2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde (CAS No. 1805564-53-7) is a highly specialized fluorinated aromatic aldehyde that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and advanced material science. This compound, characterized by its unique trifluoromethyl and fluorine substituents, exhibits remarkable chemical properties that make it invaluable for researchers and industrial applications. The presence of multiple trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical development.

In recent years, the demand for fluorinated compounds like 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde has surged due to their applications in the development of high-performance materials and bioactive molecules. The compound's CAS No. 1805564-53-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Researchers are particularly interested in its role as a building block for synthesizing heterocyclic compounds, which are pivotal in creating new drugs and functional materials. Its stability under various reaction conditions further underscores its utility in complex synthetic pathways.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde is its potential in green chemistry initiatives. As industries strive to reduce environmental impact, fluorinated compounds are being explored for their efficiency and reduced waste generation. This aligns with the broader trend of sustainable chemical synthesis, a topic frequently queried in search engines and academic forums. The compound's ability to participate in selective reactions minimizes byproducts, making it an attractive choice for eco-conscious applications.

From a structural perspective, the aldehyde functional group in 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde offers versatile reactivity, enabling transformations such as condensation, reduction, and nucleophilic addition. This flexibility is crucial for designing customized molecular architectures, a hot topic in AI-driven drug discovery and material science. The compound's fluorine atoms also contribute to its electronic properties, which are exploited in the development of organic electronics and liquid crystal displays (LCDs).

In the pharmaceutical sector, 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde is being investigated for its role in creating protease inhibitors and kinase modulators, which are central to treating diseases like cancer and viral infections. The compound's trifluoromethyl groups are known to enhance binding affinity and bioavailability, addressing common challenges in drug development. This has led to a spike in searches for fluorinated drug intermediates and CAS No. 1805564-53-7 in pharmaceutical research circles.

Another area of interest is the compound's application in agrochemicals. Fluorinated benzaldehydes are key intermediates in synthesizing herbicides and pesticides with improved efficacy and environmental profiles. The 4-fluoro substitution in 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde is particularly noteworthy for its role in enhancing target specificity, reducing off-target effects—a major concern in modern agriculture.

For researchers and manufacturers, the synthesis and handling of 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde require precise control due to its reactive aldehyde group and fluorine substituents. Advanced techniques like flow chemistry and catalyzed reactions are often employed to optimize yield and purity. These methods are frequently discussed in chemical engineering forums and patent literature, highlighting the compound's industrial significance.

In conclusion, 2,5-Bis(trifluoromethyl)-4-fluorobenzaldehyde (CAS No. 1805564-53-7) represents a cornerstone in modern chemical research and industrial applications. Its multifaceted utility in drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As innovation in these fields accelerates, this compound is poised to play an even greater role in addressing global challenges and advancing technological frontiers.